(6-Methylhept-1-en-3-yn-1-yl)(triphenyl)stannane

Specification

• CAS No.: 650605-81-5
• Molecular Formula: C26H26Sn
• Molecular Weight: 457.2 g/mol
• IUPAC Name: 6-methylhept-1-en-3-ynyl(triphenyl)stannane
• Standard InChI: InChI=1S/C8H11.3C6H5.Sn/c1-4-5-6-7-8(2)3;3*1-2-4-6-5-3-1;/h1,4,8H,7H2,2-3H3;3*1-5H
• Standard InChI Key: BHYVVYQWYANVIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC#CC=C[Sn](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Introduction

Structural Characteristics and Molecular Identity

Core Molecular Architecture

(6-Methylhept-1-en-3-yn-1-yl)(triphenyl)stannane is defined by a hybrid structure combining a linear aliphatic chain with aromatic substituents. The tin atom forms covalent bonds with three phenyl groups and the 6-methylhept-1-en-3-ynyl moiety. The aliphatic chain features a conjugated system of a terminal double bond (C1–C2) and an internal triple bond (C3–C4), followed by a methyl branch at C6. This arrangement introduces significant steric and electronic effects, influencing both reactivity and stability.

The IUPAC name systematically describes the substituents:

• Triphenylstannyl: A tin atom bonded to three phenyl groups.

• 6-Methylhept-1-en-3-ynyl: A seven-carbon chain with a double bond at position 1, a triple bond at position 3, and a methyl group at position 6.

Table 1: Key Structural and Physical Properties

Property	Value
CAS Number	650605-81-5
Molecular Formula	$\text{C}_{28}\text{H}_{28}\text{Sn}$
Molecular Weight	457.2 g/mol
Boiling Point	Not extensively reported
Solubility	Soluble in organic solvents

Synthesis and Reaction Mechanisms

Synthetic Pathways

The synthesis of (6-Methylhept-1-en-3-yn-1-yl)(triphenyl)stannane typically involves nucleophilic substitution reactions. A common approach utilizes triphenylstannyl chloride ($\text{SnPh}_3\text{Cl}$) and a lithiated or Grignard derivative of 6-methylhept-1-en-3-yne.

General Procedure:

• Lithiation: 6-Methylhept-1-en-3-yne is treated with n-butyllithium ($\text{n-BuLi}$) at low temperatures (−78°C) to generate the corresponding alkyllithium intermediate.

• Stannylation: The lithiated species reacts with triphenylstannyl chloride, yielding the target compound via nucleophilic displacement of chloride.

$$\text{RC≡C-CH}_2\text{-CH}_2\text{-C(CH}_3)=\text{CH}_2 + \text{n-BuLi} \rightarrow \text{RC≡C-CH}_2\text{-CH}_2\text{-C(CH}_3)=\text{CHLi}$$ $$\text{RC≡C-CH}_2\text{-CH}_2\text{-C(CH}_3)=\text{CHLi} + \text{SnPh}_3\text{Cl} \rightarrow \text{RC≡C-CH}_2\text{-CH}_2\text{-C(CH}_3)=\text{CH-SnPh}_3 + \text{LiCl}$$

Mechanistic Insights

The reaction proceeds through a concerted nucleophilic substitution (S_N2) mechanism, where the alkyllithium attacks the electrophilic tin center. The triphenylstannyl group’s steric bulk necessitates precise control of reaction conditions (temperature, solvent polarity) to prevent side reactions such as β-hydride elimination.

Physical and Chemical Properties

Stability and Reactivity

The compound’s stability is influenced by the tin-carbon bond’s susceptibility to hydrolysis and oxidation. Storage under inert atmospheres (argon or nitrogen) is recommended. Key reactivity patterns include:

• Transmetallation: Exchange of the stannyl group with other metals (e.g., palladium in cross-coupling reactions).

• Electrophilic Substitution: The triple bond can undergo hydration or halogenation under acidic conditions.

Applications in Organic Synthesis

Cross-Coupling Reactions

The compound serves as a stannane precursor in Stille couplings, enabling the formation of carbon-carbon bonds. For example, palladium-catalyzed coupling with aryl halides yields substituted alkenes or alkynes:

$$\text{R-SnPh}_3 + \text{Ar-X} \xrightarrow{\text{Pd catalyst}} \text{R-Ar} + \text{Ph}_3\text{Sn-X}$$

Materials Science Applications

Organotin compounds are explored for their optical and electronic properties. The conjugated system in (6-Methylhept-1-en-3-yn-1-yl)(triphenyl)stannane may contribute to applications in organic semiconductors or photovoltaic materials.